Cas no 1396683-09-2 (2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396683-09-2
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 6451834
• Update Time: 2025-10-30

2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-[3-(4-methoxyphenyl)propanoylamino]phenyl]-N,N-dimethyltetrazole-5-carboxamide

• Inchi： 1S/C20H22N6O3/c1-25(2)20(28)19-22-24-26(23-19)16-9-7-15(8-10-16)21-18(27)13-6-14-4-11-17(29-3)12-5-14/h4-5,7-12H,6,13H2,1-3H3,(H,21,27)
• InChI Key： SQGXTIKZPUTSHB-UHFFFAOYSA-N
• SMILES： N1=C(C(N(C)C)=O)N=NN1C1=CC=C(NC(=O)CCC2=CC=C(OC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Analysis of 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396683-09-2)

2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396683-09-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of tetrazole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a 4-methoxyphenyl moiety and a propanamido group in its structure enhances its pharmacological potential, making it a subject of interest for drug discovery and development.

The molecular formula of 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide reflects its complex architecture, combining a tetrazole ring with a carboxamide functional group. This combination is particularly noteworthy because tetrazoles are known for their metabolic stability and ability to mimic carboxylic acids, while carboxamides are often associated with improved solubility and bioavailability. Researchers have explored similar compounds for their potential in treating chronic diseases, such as diabetes and neurodegenerative disorders, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for heterocyclic compounds like 1396683-09-2 has surged, driven by advancements in synthetic chemistry and computational drug design. The compound's 4-methoxyphenyl group, in particular, has been linked to antioxidant and anti-inflammatory effects, which are highly relevant in the context of aging-related diseases and oxidative stress. These properties have sparked interest among scientists investigating novel treatments for conditions such as Alzheimer's disease and cardiovascular disorders, where oxidative damage plays a critical role.

From a synthetic perspective, 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide can be synthesized through multi-step organic reactions, including amidation and cyclization processes. The compound's purity and yield are crucial for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize and validate its structure, ensuring compliance with regulatory standards for pharmaceutical intermediates.

The growing interest in tetrazole-based drugs has also been fueled by their potential as enzyme inhibitors. For instance, compounds like 1396683-09-2 may target specific enzymes involved in inflammatory pathways or metabolic regulation. This aligns with the broader shift toward targeted therapies in modern medicine, where small-molecule inhibitors are designed to modulate disease mechanisms with minimal side effects. As such, this compound represents a promising candidate for further investigation in drug development pipelines.

Another area of exploration for 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide is its potential role in cancer research. Tetrazole derivatives have shown activity against various cancer cell lines, and the incorporation of a dimethylcarboxamide group could enhance their selectivity and efficacy. Researchers are particularly interested in understanding how such compounds interact with cellular receptors and signaling pathways, which could lead to breakthroughs in oncology therapeutics.

In summary, 2-{4-3-(4-methoxyphenyl)propanamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396683-09-2) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity, combined with its biological relevance, positions it as a valuable subject for ongoing and future studies. As the scientific community continues to explore innovative treatments for complex diseases, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.